Cas no 31749-12-9 ((3,4-Dihydroxyphenyl)-2-pyridinyl-methanone Hydrobromide)

• Product Name: (3,4-Dihydroxyphenyl)-2-pyridinyl-methanone Hydrobromide
• CAS No: 31749-12-9
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 306244
• PubChem ID: 3015591
• Update Time: 2025-09-20

(3,4-Dihydroxyphenyl)-2-pyridinyl-methanone Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,4-dihydroxyphenyl)-2-pyridinyl-, hydrobromide (1:1)
• (3,4-Dihydroxyphenyl) 2-pyridyl ketone hydrobromide
• 4-[(E)-hydroxy(pyridin-2(1H)-ylidene)methyl]cyclohexa-3,5-diene-1,2-dione hydrobromide
• (3,4-dihydroxyphenyl)-pyridin-2-ylmethanone;hydrobromide
• (3,4-Dihydroxyphenyl)-2-pyridinyl-methanone Hydrobromide
• EINECS 250-790-8
• AKOS030255164
• 31749-12-9
• NS00050740

• Inchi： 1S/C12H9NO3.BrH/c14-10-5-4-8(7-11(10)15)12(16)9-3-1-2-6-13-9;/h1-7,14-15H;1H
• InChI Key： KTDLKYUKPICNPE-UHFFFAOYSA-N
• SMILES： Br.OC1=C(C=CC(=C1)C(C1C=CC=CN=1)=O)O

Computed Properties

• Exact Mass: 294.9844
• Monoisotopic Mass: 294.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 70.42